Cas no 6961-73-5 (1-Piperidinecarbothioicacid, S-ethyl ester)

1-Piperidinecarbothioicacid, S-ethyl ester structure
6961-73-5 structure
Product Name:1-Piperidinecarbothioicacid, S-ethyl ester
CAS No:6961-73-5
MF:C8H15NOS
MW:173.275800943375
CID:525971
PubChem ID:247692
Update Time:2025-04-19

1-Piperidinecarbothioicacid, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarbothioicacid, S-ethyl ester
    • s-ethyl piperidine-1-carbothioate
    • 6961-73-5
    • NSC62748
    • NCIOpen2_000139
    • DTXSID20989707
    • AKOS015967033
    • NSC-62748
    • Inchi: 1S/C8H15NOS/c1-2-11-8(10)9-6-4-3-5-7-9/h2-7H2,1H3
    • InChI Key: KJZPWOULIPRXEA-UHFFFAOYSA-N
    • SMILES: S(CC)C(N1CCCCC1)=O

Computed Properties

  • Exact Mass: 173.087
  • Monoisotopic Mass: 173.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • Density: 1.088
  • Boiling Point: 259.6°Cat760mmHg
  • Flash Point: 110.8°C
  • Refractive Index: 1.52
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